Cas no 2171779-71-6 (10-(ethoxymethyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane)

• Product Name: 10-(ethoxymethyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane
• CAS No: 2171779-71-6
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5902228
• PubChem ID: 165840810
• Update Time: 2025-07-17

10-(ethoxymethyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(ethoxymethyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane
• 2171779-71-6
• EN300-1637861
• 10-(ethoxymethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane

• Inchi： 1S/C11H22N2O2/c1-3-14-8-10-11(15-7-5-12-10)4-6-13(2)9-11/h10,12H,3-9H2,1-2H3
• InChI Key： JXBWNMYPFVJOER-UHFFFAOYSA-N
• SMILES： O1CCNC(COCC)C21CN(C)CC2

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 33.7Ų

Additional information on 10-(ethoxymethyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane

Comprehensive Overview of 10-(ethoxymethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 2171779-71-6)

The compound 10-(ethoxymethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 2171779-71-6) is a spirocyclic structure featuring a unique combination of oxygen and nitrogen heterocycles. Its molecular framework includes a 6-oxa-2,9-diazaspiro[4.5]decane core, which is further functionalized with an ethoxymethyl group at the 10-position and a methyl substituent at the 2-position. This structural complexity makes it a subject of significant interest in pharmaceutical and agrochemical research, particularly in the design of novel bioactive molecules.

In recent years, the demand for spirocyclic compounds has surged due to their potential applications in drug discovery. The 10-(ethoxymethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane scaffold is particularly noteworthy for its ability to mimic natural product architectures, a feature highly sought after in the development of small-molecule therapeutics. Researchers are actively exploring its utility in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

The synthesis of 2171779-71-6 typically involves multi-step organic transformations, including cyclization and functional group interconversion. Key challenges in its production include achieving high stereoselectivity and optimizing yield, which are critical for scaling up laboratory processes to industrial levels. Advanced techniques such as flow chemistry and catalysis are increasingly being employed to address these challenges, reflecting broader trends in sustainable chemical manufacturing.

From a structure-activity relationship (SAR) perspective, the ethoxymethyl moiety in 10-(ethoxymethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane is believed to enhance solubility and bioavailability, properties that are crucial for oral drug candidates. This aligns with the pharmaceutical industry's growing focus on drug-likeness and ADME (absorption, distribution, metabolism, excretion) optimization. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models are often used to predict its interactions with biological targets.

Beyond pharmaceuticals, 2171779-71-6 has potential applications in material science, particularly in the development of smart polymers and coordination complexes. Its spirocyclic structure offers rigidity and stability, making it a candidate for designing molecular machines or supramolecular assemblies. These applications are gaining traction in nanotechnology and green chemistry initiatives, where efficiency and environmental compatibility are prioritized.

Analytical characterization of 10-(ethoxymethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane relies on techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for regulatory compliance in Good Manufacturing Practice (GMP) settings. The compound's spectral data is often compared with theoretical predictions to validate synthetic routes.

In the context of intellectual property, CAS No. 2171779-71-6 has been referenced in several patent applications, underscoring its commercial viability. Companies specializing in custom synthesis and contract research organizations (CROs) frequently list it in their portfolios, catering to clients seeking tailor-made intermediates for proprietary projects. This highlights its role in the innovation-driven chemical industry.

As the scientific community continues to explore spiroheterocycles, compounds like 10-(ethoxymethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane will remain at the forefront of interdisciplinary research. Its versatility and scaffold diversity position it as a valuable building block for future breakthroughs in life sciences and beyond.